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Compound of Interest

Compound Name: (3-Methylisoxazol-5-yl)methanol

Cat. No.: B082123

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (3-
Methylisoxazol-5-yl)methanol (CAS No. 14716-89-3). The information presented is intended
to support laboratory research and drug development activities by promoting safe handling
practices and minimizing exposure risks. The data has been compiled from various Safety Data
Sheets (SDS) for (3-Methylisoxazol-5-yl)methanol and its structural isomer, (5-
Methylisoxazol-3-yl)methanol, as well as related isoxazole derivatives.

Chemical and Physical Properties

A summary of the known physical and chemical properties of (3-Methylisoxazol-5-
yl)methanol and its related isomers is provided below. It is important to note that some data
may be for structurally similar compounds and should be used as a general guideline.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b082123?utm_src=pdf-interest
https://www.benchchem.com/product/b082123?utm_src=pdf-body
https://www.benchchem.com/product/b082123?utm_src=pdf-body
https://www.benchchem.com/product/b082123?utm_src=pdf-body
https://www.benchchem.com/product/b082123?utm_src=pdf-body
https://www.benchchem.com/product/b082123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

(3-Methylisoxazol-5-
yl)methanol

(5-Methylisoxazol-3-
yl)methanol

CAS Number

14716-89-3[1]

35166-33-7[2][3][4][5]

Molecular Formula

CsH7NO2[1]

CsH7NO2[3][4][5]

Molecular Weight 113.11 g/mol [1] 113.11 g/mol [3][4][5]
Appearance No data available Light yellow - Brown Liquid[2]
Boiling Point No data available 78-80 °C[4]

Density No data available 1.46 g/cm3[4]

Refractive Index (n20D) No data available 1.4797[4]

Hazard Identification and Classification

(3-Methylisoxazol-5-yl)methanol and its isomers are classified as hazardous chemicals. The

following table summarizes the GHS hazard classifications found in the safety data sheets for

the related compound (5-Methylisoxazol-3-yl)methanol. Users should handle (3-

Methylisoxazol-5-yl)methanol with the same precautions.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation[2]
Specific target organ toxicity — ]

] ) H335: May cause respiratory
single exposure (Respiratory Category 3

tract irritation)

irritation[3]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling (3-

Methylisoxazol-5-yl)methanol. The following table outlines the recommended PPE based on

available safety data sheets.

Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields (or
goggles). Use a face shield if there is a risk of
splashing.[2][6]

Skin Protection

Wear protective gloves (e.g., nitrile rubber, butyl
rubber), a lab coat, and closed-toe shoes.
Ensure gloves are inspected prior to use and
are removed using the proper technique to
avoid skin contact.[2][6][7][8]

Respiratory Protection

Use in a well-ventilated area. If engineering
controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-
approved respirator with an organic vapor

cartridge is recommended.[2][7]

First-Aid Measures

In the event of exposure to (3-Methylisoxazol-5-yl)methanol, immediate medical attention is

crucial. The following first-aid measures should be taken:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][3][7]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][3][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[7]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[2][3][7]

Experimental Protocol: Safe Handling in a
Laboratory Setting

The following is a generalized protocol for the safe handling of (3-Methylisoxazol-5-
yl)methanol in a research laboratory. This protocol should be adapted to specific experimental
needs and performed in accordance with all institutional and regulatory safety guidelines.

5.1. Risk Assessment and Preparation

o Consult the Safety Data Sheet (SDS): Before starting any work, thoroughly review the SDS
for (3-Methylisoxazol-5-yl)methanol.

 Identify Hazards: Note all potential hazards, including skin and eye irritation, and respiratory
effects.
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» Establish a Designated Work Area: All handling of the compound should be done in a well-
ventilated chemical fume hood.

o Assemble Materials: Gather all necessary equipment, including the chemical, solvents,
glassware, and personal protective equipment.

o Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible. Have appropriate spill cleanup materials on hand.

5.2. Weighing and Transfer

o Don Appropriate PPE: Wear a lab coat, safety goggles, and appropriate chemical-resistant
gloves.

o Tare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

o Dispense the Compound: Carefully dispense the desired amount of (3-Methylisoxazol-5-
yl)methanol into the weighing vessel inside the chemical fume hood. Avoid creating dust or
aerosols.

e Record the Weight: Close the balance door and record the final weight.

o Transfer to Reaction Vessel: Carefully transfer the weighed compound to the reaction vessel
inside the fume hood. Use a spatula or other appropriate tool.

e Clean Up: Clean any spills on the balance or work surface immediately with a suitable
solvent and dispose of the waste properly.

5.3. Dissolution and Reaction

e Add Solvent: In the fume hood, add the desired solvent to the reaction vessel containing (3-
Methylisoxazol-5-yl)methanol.

 Stirring: Use a magnetic stir bar and stir plate or overhead stirrer to facilitate dissolution.

» Perform Reaction: Carry out the chemical reaction under appropriate conditions (e.g.,
temperature, inert atmosphere) as required by the specific experimental protocol.
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5.4. Waste Disposal

o Segregate Waste: All waste materials, including empty containers, contaminated PPE, and
reaction byproducts, should be collected in a designated, labeled hazardous waste
container.

» Follow Institutional Guidelines: Dispose of all hazardous waste in accordance with your
institution's and local regulations. Do not pour chemical waste down the drain.

Visualizations

The following diagrams illustrate key safety workflows and concepts for handling (3-
Methylisoxazol-5-yl)methanol.
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Caption: Risk assessment and safe handling workflow for (3-Methylisoxazol-5-yl)methanol.
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Immediate First-Aid Measures

Routes of Exposure -
Rinse Mouth

) Do NOT Induce Vomiting
Ingestion Seek Immediate Medical Attention

Rinse with Water for 15 min
Seek Medical Attention

@ »| Wash with Soap and Water
Remove Contaminated Clothing

Inhalation > Move to Fresh Air
Seek Medical Attention

Eye Contact

Potential Exposure
to (3-Methylisoxazol-5-yl)methanol

Click to download full resolution via product page

Caption: Routes of exposure and corresponding first-aid measures for (3-Methylisoxazol-5-
yl)methanol.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal safety training program or a comprehensive risk
assessment conducted by qualified professionals. Always consult the most current Safety Data
Sheet for the specific chemical you are using and follow all applicable safety regulations and
institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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